Cas no 1072811-44-9 (4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 1072811-44-9
• MF: C₁₆H₂₂BNO₄
• MW: 303.16118478775
• CID: 4820980
• Update Time: 2023-08-19

4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• (4,7-Dimethoxy-1H-indol-2-yl)boronic acid pinacol ester
• 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• Inchi： 1S/C16H22BNO4/c1-15(2)16(3,4)22-17(21-15)13-9-10-11(19-5)7-8-12(20-6)14(10)18-13/h7-9,18H,1-6H3
• InChI Key： CEIQQEICWKNFDF-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C(=CC=C(C=3N2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Topological Polar Surface Area: 52.7